Cas no 2386637-22-3 (5-(4-{(tert-butoxy)carbonylamino}piperidin-1-yl)methylthiophene-2-carboxylic acid)

• Product Name: 5-(4-{(tert-butoxy)carbonylamino}piperidin-1-yl)methylthiophene-2-carboxylic acid
• CAS No: 2386637-22-3
• MF: C₁₆H₂₄N₂O₄S
• MW: 340.437763214111
• CID: 6019785
• PubChem ID: 165890464
• Update Time: 2025-05-20

5-(4-{(tert-butoxy)carbonylamino}piperidin-1-yl)methylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-{(tert-butoxy)carbonylamino}piperidin-1-yl)methylthiophene-2-carboxylic acid
• EN300-1589709
• 2386637-22-3
• 5-[(4-{[(tert-butoxy)carbonyl]amino}piperidin-1-yl)methyl]thiophene-2-carboxylic acid

• Inchi： 1S/C16H24N2O4S/c1-16(2,3)22-15(21)17-11-6-8-18(9-7-11)10-12-4-5-13(23-12)14(19)20/h4-5,11H,6-10H2,1-3H3,(H,17,21)(H,19,20)
• InChI Key： SVHNDTHXCYXDLB-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC=C1CN1CCC(CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 340.14567842g/mol
• Monoisotopic Mass: 340.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 107Ų

Additional information on 5-(4-{(tert-butoxy)carbonylamino}piperidin-1-yl)methylthiophene-2-carboxylic acid

Comprehensive Overview of 5-(4-{(tert-butoxy)carbonylamino}piperidin-1-yl)methylthiophene-2-carboxylic acid (CAS No. 2386637-22-3)

In the realm of pharmaceutical intermediates and fine chemicals, 5-(4-{(tert-butoxy)carbonylamino}piperidin-1-yl)methylthiophene-2-carboxylic acid (CAS No. 2386637-22-3) has garnered significant attention due to its versatile applications in drug discovery and medicinal chemistry. This compound, characterized by its piperidine and thiophene moieties, serves as a critical building block for synthesizing biologically active molecules. Researchers and industry professionals frequently search for terms like "Boc-protected piperidine derivatives", "thiophene carboxylic acid applications", and "CAS 2386637-22-3 supplier", reflecting its relevance in modern synthetic workflows.

The structural uniqueness of this compound lies in its tert-butoxycarbonyl (Boc) group, a widely used protecting group in peptide synthesis and organic chemistry. The Boc group enhances the compound's stability during reactions, making it a preferred choice for constructing complex molecules. Recent trends in AI-driven drug design and high-throughput screening have further amplified interest in such intermediates, as they enable rapid exploration of structure-activity relationships (SAR). Keywords like "Boc-amine piperidine synthesis" and "thiophene-based drug candidates" are frequently queried in scientific databases, underscoring its role in cutting-edge research.

From a synthetic perspective, 5-(4-{(tert-butoxy)carbonylamino}piperidin-1-yl)methylthiophene-2-carboxylic acid is often employed in the development of kinase inhibitors, GPCR modulators, and anticancer agents. Its carboxylic acid functionality allows for further derivatization, enabling the creation of amides, esters, and other pharmacophores. The compound's CAS No. 2386637-22-3 is a vital identifier for procurement and regulatory compliance, with searches often including "purity specifications" and "technical data sheets". This aligns with the growing demand for high-purity intermediates in precision medicine and personalized therapeutics.

Environmental and sustainability considerations are also shaping the discourse around this compound. With the rise of green chemistry initiatives, researchers are exploring eco-friendly synthetic routes for Boc-protected intermediates. Queries such as "sustainable synthesis of piperidine derivatives" and "solvent-free thiophene reactions" highlight this shift. Additionally, the compound's potential in bioconjugation and prodrug development has sparked interest, particularly in targeted drug delivery systems—a hot topic in nanomedicine and oncology research.

In summary, 5-(4-{(tert-butoxy)carbonylamino}piperidin-1-yl)methylthiophene-2-carboxylic acid (CAS No. 2386637-22-3) represents a nexus of innovation in pharmaceutical chemistry. Its multifaceted applications, coupled with emerging trends like AI-augmented molecular design and green synthesis, ensure its continued prominence in scientific literature and industrial applications. For those seeking detailed protocols or commercial sources, keywords like "scalable synthesis of CAS 2386637-22-3" and "Boc-piperidine-thiophene suppliers" remain essential for efficient information retrieval.